Cas no 2201579-47-5 (2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole)

• Product Name: 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole
• CAS No: 2201579-47-5
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 6289585
• PubChem ID: 121178820
• Update Time: 2025-05-23

2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole
• 2-[1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl]-2H-1,2,3-triazole
• AKOS032728119
• 2201579-47-5
• 2-[1-(3-methylphenyl)sulfonylpyrrolidin-3-yl]triazole
• 2-(1-(m-tolylsulfonyl)pyrrolidin-3-yl)-2H-1,2,3-triazole
• F6515-3624

• Inchi： 1S/C13H16N4O2S/c1-11-3-2-4-13(9-11)20(18,19)16-8-5-12(10-16)17-14-6-7-15-17/h2-4,6-7,9,12H,5,8,10H2,1H3
• InChI Key： DTBACXXLYYQITP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(N1CCC(C1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 292.09939694g/mol
• Monoisotopic Mass: 292.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole

Comprehensive Overview of 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole (CAS No. 2201579-47-5)

The compound 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole (CAS No. 2201579-47-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a pyrrolidine ring with a 1,2,3-triazole moiety, linked via a 3-methylbenzenesulfonyl group, making it a versatile scaffold for drug discovery and development.

In the context of modern medicinal chemistry, researchers are increasingly focusing on heterocyclic compounds like this one due to their ability to interact with biological targets. The presence of both sulfonyl and triazole functional groups in 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole suggests potential applications in designing enzyme inhibitors or receptor modulators. Recent studies have shown that similar structures exhibit promising activity against various therapeutic targets, though specific data for this exact compound remains proprietary in many cases.

From a synthetic chemistry perspective, the preparation of 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole typically involves multi-step organic transformations. Key reactions may include click chemistry approaches for the triazole formation, followed by sulfonylation of the pyrrolidine nitrogen. The 3-methylbenzenesulfonyl group is particularly interesting as it may influence the compound's pharmacokinetic properties, potentially enhancing metabolic stability or membrane permeability.

The physicochemical properties of CAS No. 2201579-47-5 are crucial for its potential applications. While exact data may vary depending on the specific salt or crystalline form, compounds of this class typically show moderate solubility in organic solvents and limited water solubility. The logP value, an important parameter for drug-likeness, would be influenced by the balance between the polar triazole and sulfonyl groups and the more hydrophobic methylbenzene portion of the molecule.

In the current research landscape, there is growing interest in how 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole might compare to other triazole-containing compounds in terms of biological activity. Many researchers are investigating whether the specific substitution pattern on the pyrrolidine ring offers advantages over similar structures. This aligns with broader trends in fragment-based drug design, where small, well-characterized molecules serve as building blocks for larger pharmacophores.

The stability profile of CAS No. 2201579-47-5 under various conditions is another area of practical importance. Preliminary data suggests that compounds of this class are generally stable at room temperature when protected from light and moisture. However, the sulfonamide linkage might show sensitivity to strongly acidic or basic conditions, which is an important consideration for formulation development.

From an intellectual property perspective, 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole represents an interesting case study in chemical patenting. The specific combination of functional groups in this particular spatial arrangement may offer novel patentable features, especially if coupled with unexpected biological activities or synthetic advantages.

Analytical characterization of 2201579-47-5 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The 1,2,3-triazole proton signals are particularly diagnostic in proton NMR, while the sulfonyl group contributes characteristic patterns in both NMR and IR spectra. These analytical methods are crucial for quality control in both research and potential production settings.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to compounds like 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole. This includes investigating catalytic methods for triazole formation and minimizing the use of hazardous reagents in the sulfonylation step. Such developments align with the pharmaceutical industry's growing emphasis on process intensification and reduced environmental impact.

The potential therapeutic applications of 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole analogs represent an active area of investigation. While specific indications cannot be discussed without clinical data, the structural features suggest possible utility in areas where heterocyclic compounds have shown historical success. Researchers are particularly interested in how the 3-methylbenzenesulfonyl group might influence target binding compared to other aromatic substitutions.

From a computational chemistry perspective, 2201579-47-5 presents interesting opportunities for molecular modeling. The compound's moderate size and well-defined conformational preferences make it suitable for docking studies and QSAR analyses. Such in silico approaches can help predict potential biological activities and guide synthetic optimization efforts before laboratory work begins.

The commercial availability of 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole varies depending on market demand. While some specialty chemical suppliers may offer it as a building block, others might require custom synthesis. This reflects the compound's status as a research chemical rather than a bulk commodity, with pricing and availability subject to the complexities of niche chemical production.

In conclusion, 2-1-(3-methylbenzenesulfonyl)pyrrolidin-3-yl-2H-1,2,3-triazole (CAS No. 2201579-47-5) represents a fascinating example of modern medicinal chemistry. Its unique combination of heterocyclic features and sulfonamide functionality makes it a valuable tool for drug discovery researchers. As synthetic methods advance and biological screening becomes more sophisticated, compounds like this will continue to play important roles in the development of new therapeutic agents and chemical probes.